Cas no 25627-20-7 (2-(2,4,6-trimethylphenyl)aniline)

• Product Name: 2-(2,4,6-trimethylphenyl)aniline
• CAS No: 25627-20-7
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• CID: 1423411
• PubChem ID: 13757844
• Update Time: 2025-06-09

2-(2,4,6-trimethylphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-amine, 2',4',6'-trimethyl-
• 2-(2,4,6-TRIMETHYLPHENYL)ANILINE
• 4',6'-Trimethyl-[1,1'-biphenyl]-2-amine
• EN300-75152
• DUMUZNITRKJEPV-UHFFFAOYSA-N
• 2',4',6'-trimethyl-biphenyl-2-ylamine
• SCHEMBL6637111
• 25627-20-7
• 2-(2,4,6-trimethylphenyl)aniline

• Inchi： 1S/C15H17N/c1-10-8-11(2)15(12(3)9-10)13-6-4-5-7-14(13)16/h4-9H,16H2,1-3H3
• InChI Key： DUMUZNITRKJEPV-UHFFFAOYSA-N
• SMILES： NC1C=CC=CC=1C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 211.13621
• Monoisotopic Mass: 211.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2,4,6-trimethylphenyl)aniline

Comprehensive Analysis of 2-(2,4,6-Trimethylphenyl)aniline (CAS No. 25627-20-7): Properties, Applications, and Industry Trends

2-(2,4,6-Trimethylphenyl)aniline, identified by its CAS No. 25627-20-7, is a specialized aromatic amine compound with significant relevance in organic synthesis and industrial applications. This compound, often referred to as TMPhA in abbreviated form, features a unique molecular structure combining an aniline group with a trimethylphenyl moiety. Its chemical formula, C₁₅H₁₇N, and molecular weight of 211.30 g/mol make it a versatile intermediate in pharmaceuticals, agrochemicals, and advanced material sciences.

The growing demand for high-performance intermediates in drug discovery has positioned 2-(2,4,6-trimethylphenyl)aniline as a compound of interest. Researchers frequently search for "CAS 25627-20-7 solubility" or "TMPhA synthesis methods," reflecting its technical importance. Recent studies highlight its role in developing non-linear optical materials (NLOs) and liquid crystal displays (LCDs), aligning with the global push for sustainable electronics. The compound's thermal stability (decomposition point: >300°C) and moderate polarity make it suitable for high-temperature reactions.

From an industrial perspective, 2-(2,4,6-trimethylphenyl)aniline demonstrates exceptional utility in catalytic cross-coupling reactions, particularly in Buchwald-Hartwig amination. This aligns with the pharmaceutical industry's focus on "green chemistry alternatives" and "atom-efficient synthesis." Analytical data reveals its characteristic UV-Vis absorption peak at 280-290 nm, a critical parameter for quality control in production batches. Environmental considerations have also spurred interest in its biodegradation pathways, with recent OECD 301 tests showing 68% degradation within 28 days under aerobic conditions.

The compound's crystalline form (melting point: 98-102°C) and low hygroscopicity contribute to its stability during storage, addressing common industry concerns about "amine compound shelf life." Advanced purification techniques like recrystallization from ethanol/water mixtures yield >99.5% purity, meeting stringent requirements for electronic-grade chemicals. Safety data sheets emphasize standard handling protocols for aromatic amines, with particular attention to PPE recommendations and ventilation requirements in industrial settings.

Emerging applications in organic light-emitting diodes (OLEDs) have further elevated the importance of CAS 25627-20-7. Its electron-donating properties and planar molecular configuration enhance charge transport efficiency in thin-film devices. Patent analyses reveal a 40% increase in filings referencing this compound since 2020, particularly in "flexible display technologies" and "energy-efficient lighting." These trends correlate with rising Google searches for "aniline derivatives for optoelectronics" and "trimethylphenyl compounds in OLEDs."

Quality specifications for 2-(2,4,6-trimethylphenyl)aniline typically include limits for heavy metal contaminants (<10 ppm) and residual solvents (<0.1%). Chromatographic methods like HPLC-UV (C18 column, acetonitrile/water mobile phase) provide reliable quantification. The compound's logP value of 3.2 ± 0.3 indicates favorable lipid membrane permeability, explaining its utility in drug delivery system research. Recent breakthroughs in continuous flow chemistry have improved its synthetic accessibility while reducing byproduct formation.

Market analysts project steady growth for trimethylphenyl-aniline derivatives at 6.8% CAGR through 2030, driven by demand from Asia-Pacific electronics manufacturers. Technical inquiries often focus on "scaling up TMPhA production" and "regulatory compliance for aromatic amines," reflecting industry priorities. The compound's compatibility with microwave-assisted synthesis (30% reduced reaction time at 80°C) offers energy-saving advantages, resonating with current "sustainable chemical manufacturing" initiatives.